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Compound of Interest

Compound Name: Methylsulfate

Cat. No.: B1228091

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dimethyl sulfate is a potent, carcinogenic, and highly toxic chemical. All handling
and experimentation should be conducted by trained professionals in a properly equipped
chemical fume hood with appropriate personal protective equipment (PPE), including, but not
limited to, chemical-resistant gloves, a lab coat, and full face and eye protection.

Executive Summary

Methylsulfate, specifically dimethyl sulfate (DMS), is a widely utilized methylating agent in
organic synthesis and pharmaceutical manufacturing. Despite its utility, its high reactivity and
toxicity necessitate a thorough understanding of its stability and decomposition characteristics.
This guide provides a comprehensive overview of the thermal stability and decomposition of
dimethyl sulfate, consolidating available data on its decomposition temperature, products under
various conditions, and relevant kinetic parameters. It also includes detailed experimental
protocols for common analytical and decomposition procedures found in the literature and
outlines critical safety precautions. While extensive data exists for its decomposition in solution
(e.g., hydrolysis), there is a notable lack of publicly available information regarding the intrinsic
thermal decomposition of pure dimethyl sulfate as studied by classical thermal analysis
techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry
(DSC).
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Dimethyl sulfate is known to be thermally unstable and decomposes upon heating. Multiple
sources confirm that it decomposes at its atmospheric boiling point.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Stability
and Decomposition of Methylsulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228091#thermal-stability-and-decomposition-of-
methylsulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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